Cas no 134541-04-1 (5-propyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-propyl-1,2-oxazole-4-carboxylic acid
• CAS No: 134541-04-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD09756503
• CID: 1021230
• PubChem ID: 14787248
• Update Time: 2025-04-20

5-propyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Propylisoxazole-4-carboxylic acid
• 4-Isoxazolecarboxylicacid,5-propyl-(9CI)
• 5-propyl-1,2-oxazole-4-carboxylic acid
• AKOS005265059
• DTXSID50564026
• EN300-1850852
• 5-propyl-4-isoxazolecarboxylic acid
• MFCD09756503
• CS-0297238
• 134541-04-1
• DB-085115
• 5-propylisoxazole-4-carboxylicacid
• BS-37282
• SCHEMBL316483

• MDL： MFCD09756503
• Inchi： 1S/C7H9NO3/c1-2-3-6-5(7(9)10)4-8-11-6/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： HQXNNBLBFXZUBM-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CCC

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 299.0±20.0 °C at 760 mmHg
• Flash Point: 134.6±21.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-propyl-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles